Cas no 107244-34-8 (6-Epi-castanospermine)

6-Epi-castanospermine is a stereoisomer of castanospermine, a naturally occurring indolizidine alkaloid. This compound functions as a potent and selective inhibitor of α-glucosidase enzymes, making it a valuable tool for studying glycoprotein processing and carbohydrate metabolism. Its structural similarity to castanospermine allows it to interfere with N-linked glycan trimming, providing insights into endoplasmic reticulum-associated degradation (ERAD) pathways. 6-Epi-castanospermine is particularly useful in biochemical and pharmacological research due to its stability and well-characterized inhibitory effects. It serves as a critical reference compound for investigating glycosidase-related mechanisms in diseases such as viral infections, cancer, and lysosomal storage disorders.

6-Epi-castanospermine structure

Product Name:6-Epi-castanospermine

CAS No:107244-34-8

MF:C₈H₁₅NO₄

MW:189.209002733231

CID:213730

PubChem ID:184806

Update Time:2025-10-23

6-Epi-castanospermine Chemical and Physical Properties

Names and Identifiers

- 1,6,7,8-Indolizinetetrol,octahydro-, (1S,6R,7R,8R,8aR)-
- (+)-6-epicastanospermine
- 6-EPI-CASTANOSPERMINE
- (1S,6R,7R,8R,8aR)-Octahydroindolizine-1,6,7,8-tetrol
- 1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aR)-
- SCHEMBL2434193
- 1,6,7,8-Indolizinetetrol, octahydro-, (1S-(1alpha,6alpha,7alpha,8beta,8abeta))-
- DTXSID30147977
- CD4E295D-62EC-4114-B18C-8676EE42D888
- CHEMBL67964
- (1S,6R,7R,8R,8aR)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,6,7,8-tetrol
- BDBM50016704
- 107244-34-8
- Octahydro-indolizine-1,6,7,8-tetraol
- CHEMBL464490
- MLS003389357
- (1S,6S,7R,8R,8aR)-1,6,7,8-tetrahydroxyindolizidine
- (1S-(1alpha,6beta,7alpha,8beta,8alphabeta))-octahydro-1,6,7,8-indolizinetetrol
- Castanospermine
- (+)-6,7-Diepicastanospermine
- 1,6,7,8-tetrahydroxyoctahydroindolizine
- castinospermine
- 6,7-Diepicastanospermine
- MLSMR
- SMR002049012
- 6-Epicastanospermine
- 6-Epi-castanospermine
- Inchi： 1S/C8H15NO4/c10-4-1-2-9-3-5(11)7(12)8(13)6(4)9/h4-8,10-13H,1-3H2/t4-,5+,6+,7+,8+/m0/s1
- InChI Key： JDVVGAQPNNXQDW-SLBCVNJHSA-N
- SMILES： O[C@H]1[C@@H]([C@@H](CN2CC[C@@H]([C@@H]21)O)O)O

Computed Properties

Exact Mass: 189.10015
Monoisotopic Mass: 189.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -2.2
Topological Polar Surface Area: 84.2A^2

Experimental Properties

Density: 1.53
Boiling Point: 421.9°Cat760mmHg
Flash Point: 267.6°C
Refractive Index: 1.647
PSA: 84.16
LogP: -2.54420

6-Epi-castanospermine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	2742393-1MG	6-epi-Castanospermine, 95%	107244-34-8	95%	1MG	￥ 1311	2022-04-26
TRC	E209545-1mg	6-Epi-castanospermine	107244-34-8		1mg	$ 170.00	2022-06-05
TRC	E209545-2.5mg	6-Epi-castanospermine	107244-34-8		2.5mg	$ 260.00	2022-06-05
TRC	E209545-5mg	6-Epi-castanospermine	107244-34-8		5mg	$ 570.00	2022-06-05
Biosynth	ME09488-1 mg	6-Epi-castanospermine	107244-34-8		1mg	$82.59	2023-01-03
Biosynth	ME09488-2 mg	6-Epi-castanospermine	107244-34-8		2mg	$120.72	2023-01-03
Biosynth	ME09488-5 mg	6-Epi-castanospermine	107244-34-8		5mg	$238.25	2023-01-03
Biosynth	ME09488-10 mg	6-Epi-castanospermine	107244-34-8		10mg	$349.50	2023-01-03
BAI LING WEI Technology Co., Ltd.	A012742393-1mg	6-Epi-castanospermine	107244-34-8	95%	1mg	￥1311	2023-11-24